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Compound of Interest

(2-Amino-3-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B151028

Compound Identification and Physicochemical
Profile

2-Amino-3-methoxybenzyl alcohol, also known as (2-amino-3-methoxyphenyl)methanol, is
an aromatic amino alcohol.[1] Its molecular structure contains a primary amine, a methoxy
ether, and a primary alcohol functional group attached to a benzene ring. This combination of
functional groups makes it a reactive and versatile intermediate in synthetic chemistry. A
thorough understanding of its physical properties is the first step toward safe handling.

Table 1-1: Physicochemical and Structural Identifiers

Property Value Source
(2-amino-3-

IUPAC Name [1]
methoxyphenyl)methanol

CAS Number 205877-13-0 [1]

Molecular Formula CsH11NO:2 [1]

Molecular Weight 153.18 g/mol [1]

Assumed to be a solid, based
Appearance
on related compounds.
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| Synonyms | (2-Amino-3-methoxy-phenyl)-methanol, 2-amino-3-methoxybenzyl alcohol |[1] |

Hazard Identification and Toxicological Assessment

While specific toxicological data for 2-amino-3-methoxybenzyl alcohol is not extensively
documented, a hazard assessment can be reliably extrapolated from data on structurally
analogous compounds, such as 2-amino-3-methylbenzyl alcohol and various methoxybenzyl
alcohols. The primary hazards are associated with irritation to the skin, eyes, and respiratory
system.

GHS Hazard Classification (Inferred)

o Skin Irritation (Category 2): Similar benzyl alcohol derivatives are known to cause skin
irritation.[2][3]

o Eye Irritation (Category 2A): Causes serious eye irritation.[2][3] Direct contact with the eyes
can cause redness, pain, and potential damage if not promptly addressed.

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation if inhaled as a dust or aerosol.[4]

To the best of our knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[5][6] This compound is not listed by IARC, NTP, or OSHA as a
carcinogen.

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
mandatory to minimize exposure risk. The causality behind these recommendations is to create
physical barriers between the researcher and the chemical, preventing contact and inhalation.

Engineering Controls:

e Fume Hood: All handling of solid 2-amino-3-methoxybenzyl alcohol and its solutions must be
conducted in a properly functioning chemical fume hood. This is the primary line of defense
to prevent inhalation of dusts or vapors.
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Safety Shower & Eyewash Station: Ensure that a safety shower and eyewash station are
readily accessible and unobstructed in the immediate work area.[4][6]

Personal Protective Equipment (PPE):

Hand Protection: Wear nitrile or neoprene gloves that have been inspected for integrity prior
to use. Use proper glove removal technique to avoid skin contact.

Eye and Face Protection: Chemical safety goggles or a full-face shield are required to
prevent eye contact from splashes or airborne particles.[4]

Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned.
Ensure that skin is not exposed, particularly at the wrists.

Respiratory Protection: For situations where dust may be generated outside of a fume hood
(e.g., large-scale transfers or spill cleanup), a NIOSH-approved respirator with a P95 or
P100 patrticle filter is recommended.[5]

Safe Handling, Storage, and Disposal Protocols

Adherence to strict protocols for handling and storage is critical for maintaining the integrity of

the compound and ensuring laboratory safety.

Handling Protocol:

Preparation: Before handling, confirm that all required PPE is in place and the fume hood is
operational.

Weighing: When weighing the solid, perform the task in the fume hood or a ventilated
balance enclosure to minimize the risk of inhaling fine particulates. Use anti-static weigh
boats or paper.

Solution Preparation: Add the solid to the solvent slowly and deliberately. If preparing a
solution, be aware of potential exothermic reactions, although none are specifically
documented for this compound.

Post-Handling: After handling, wash hands thoroughly with soap and water, even after
removing gloves.[3][4] Decontaminate the work surface and any equipment used.
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Storage Conditions:
e Store in a cool, dry, and well-ventilated place away from direct sunlight.[4][5]
o Keep the container tightly closed to prevent moisture absorption and contamination.[4]

e Incompatible Materials: Store away from strong oxidizing agents, acids, acid anhydrides, and
acid chlorides.[4][7]

Waste Disposal:

o Dispose of waste material and contaminated packaging in accordance with all applicable
local, state, and federal regulations.[2]

» Consult with your institution's Environmental Health and Safety (EHS) department for
specific guidance. Do not dispose of down the drain.[2][5]

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.

Table 5-1: First Aid Measures
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Exposure Route First Aid Protocol Source

Move the person to fresh
air. If breathing is difficult
) or stops, provide artificial
Inhalation L [4][5][6]
respiration and seek
immediate medical

attention.

Immediately flush the affected
area with plenty of soap and
water for at least 15 minutes
Skin Contact while removing contaminated [2][5][6]
clothing and shoes. Seek
medical attention if irritation

persists.

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

Eye Contact ) [41151[6]

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and drink 2-4 cupfuls of water or milk. Call a physician or poison
control center immediately. |[4][5][6] |

Spill and Fire Procedures:

o Spill: In case of a small spill, evacuate non-essential personnel. Wearing full PPE, carefully
sweep up the solid material, avoiding dust generation.[5] Place it in a suitable, closed
container for disposal. Clean the spill area thoroughly.

e Fire: Use a dry chemical, carbon dioxide (CO3z), water spray, or alcohol-resistant foam to
extinguish a fire.[4][5] Firefighters should wear self-contained breathing apparatus (SCBA)
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and full protective gear.[5]

Experimental Workflow: Preparation of a Stock
Solution

This section provides a self-validating protocol for the accurate preparation of a stock solution,
a common procedure in a research setting. The workflow emphasizes safety and accuracy at
each step.

Protocol: Preparation of a 100 mM Stock Solution in DMSO

o Pre-Calculation: Calculate the required mass of 2-amino-3-methoxybenzyl alcohol for the
desired volume of 100 mM solution. (Mass = 0.1 mol/L * 153.18 g/mol * Target Volume in L).

o Setup: Don all required PPE (gloves, safety goggles, lab coat). Perform all subsequent steps
in a chemical fume hood.

e Weighing: Tare a clean, dry vial on an analytical balance. Carefully add the calculated mass
of the compound to the vial. Record the exact mass.

e Solvent Addition: Using a calibrated pipette, add the required volume of anhydrous DMSO to
the vial.

» Dissolution: Cap the vial securely and vortex or sonicate at room temperature until the solid
is completely dissolved. Visually inspect for any remaining particulates.

» Labeling and Storage: Clearly label the vial with the compound name, exact concentration,
solvent, date, and your initials. Store at the appropriate temperature as determined by
stability studies, typically at -20°C for long-term storage.
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1. Calculate Mass
((Mass - Molarity * MW * Vqume)) (3 Prepare Fume Hood Workspace)

2. Don PPE
(Gloves, Goggles, Lab Coat)

Execution Phase

4. Weigh Compound
(In Fume Hood)

5. Add Anhydrous DMSO

6. Dissolve Solid
(Vortex/Sonicate)

Finalization Phase

7. Visually Inspect Solution

8. Label Vial & Store Appropriately
(-20°C)

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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